Cas no 1261893-87-1 (5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid
• CAS No: 1261893-87-1
• MF: C₁₅H₁₀Cl₂O₄
• MW: 325.14350271225
• MDL: MFCD18322635
• CID: 2761780
• PubChem ID: 53228454
• Update Time: 2025-11-02

5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-(2-CHLORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
• 1261893-87-1
• DTXSID50691987
• 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%
• 2',5-Dichloro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322635
• 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322635
• Inchi： 1S/C15H10Cl2O4/c1-21-15(20)8-2-3-13(17)12(7-8)9-4-10(14(18)19)6-11(16)5-9/h2-7H,1H3,(H,18,19)
• InChI Key： JBPMGXOYBXLPMT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=C(C=C(C(=O)O)C=1)Cl

Computed Properties

• Exact Mass: 323.9956142Da
• Monoisotopic Mass: 323.9956142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid

5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid: A Versatile Compound in Pharmaceutical Research

5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid is a complex organic molecule with a unique molecular structure that has garnered significant attention in recent years. This compound, with the CAS number 1261893-87-1, belongs to the family of substituted benzoic acids, which are widely studied for their diverse biological activities. The chemical structure of this molecule features a benzene ring core with multiple functional groups, including chlorine atoms, methoxycarbonyl groups, and carboxylic acid moieties. These structural elements contribute to its potential pharmacological properties, making it a promising candidate for further exploration in drug development.

The synthesis of 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid involves multi-step organic reactions that require precise control of reaction conditions. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly synthesis methods for this compound. Researchers have reported that the introduction of chlorine atoms and methoxycarbonyl groups can significantly influence the compound's solubility, stability, and reactivity, which are critical factors in pharmaceutical applications. These findings are supported by studies published in Journal of Medicinal Chemistry and Organic & Biomolecular Chemistry in 2023.

One of the most intriguing aspects of 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid is its potential role in modulating cellular signaling pathways. A 2024 study published in ACS Chemical Biology demonstrated that this compound can selectively inhibit the activity of certain kinases, which are key enzymes involved in cell proliferation and survival. This property suggests that the compound may have therapeutic applications in the treatment of cancers where kinase overactivity is a contributing factor. The study also highlighted the importance of the methoxycarbonyl group in enhancing the compound's binding affinity to its target protein.

Recent research has also explored the anti-inflammatory properties of 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid. A 2023 study published in Journal of Inflammation Research found that this compound can suppress the production of pro-inflammatory cytokines in vitro. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling, a pathway known to play a central role in inflammatory responses. These findings align with earlier studies on the anti-inflammatory effects of substituted benzoic acids, suggesting that this compound may have potential applications in the treatment of autoimmune disorders and chronic inflammatory conditions.

Another area of interest is the use of 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid in the development of novel drug delivery systems. Researchers have investigated the compound's ability to form inclusion complexes with cyclodextrins, which can enhance its solubility and bioavailability. A 2024 study published in International Journal of Pharmaceutics demonstrated that the inclusion complex significantly improved the compound's aqueous solubility, making it a viable candidate for oral administration. This development is particularly relevant given the challenges associated with the poor solubility of many organic compounds in pharmaceutical formulations.

The structural complexity of 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid also makes it an attractive candidate for the design of hybrid molecules with enhanced therapeutic properties. A 2023 study published in MedChemComm reported the successful synthesis of a derivative of this compound that exhibited improved antitumor activity against a panel of cancer cell lines. The study emphasized the importance of the 5-chloro substituent in enhancing the compound's ability to penetrate cell membranes, a critical factor in the efficacy of many anticancer agents.

Additionally, the compound's potential as a lead molecule for the development of new drugs has been explored in several recent studies. A 2024 review article in Drug Discovery Today highlighted the importance of functional group modification in optimizing the pharmacological properties of substituted benzoic acids. The authors noted that the methoxycarbonyl group in 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid can be further modified to enhance its biological activity while minimizing potential side effects. These findings underscore the compound's versatility as a scaffold for drug design.

Despite its promising properties, the development of 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid as a therapeutic agent faces several challenges. One of the primary concerns is the potential for toxicity, which requires careful evaluation through preclinical and clinical studies. Researchers are actively working to address this issue by developing more selective derivatives of the compound that retain its therapeutic benefits while reducing adverse effects. A 2023 study published in Toxicological Sciences investigated the toxicological profile of this compound and found that it exhibited low acute toxicity in animal models, which is a positive sign for its potential use in human medicine.

Furthermore, the environmental impact of the synthesis and use of 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid is an important consideration. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods that minimize the use of hazardous solvents and reduce waste generation. A 2024 study published in Green Chemistry reported the successful implementation of a solvent-free synthesis method for this compound, which significantly reduced the environmental footprint of the process. These developments are crucial for ensuring that the benefits of this compound can be realized in a sustainable and responsible manner.

In conclusion, 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid represents a promising area of research in pharmaceutical science. Its unique molecular structure and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. While further studies are needed to fully understand its potential, the existing research highlights the importance of this compound in the quest for innovative treatments for various diseases. As the field of medicinal chemistry continues to evolve, the study of compounds like 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid will undoubtedly play a key role in shaping the future of drug discovery.

For researchers and scientists interested in exploring the potential applications of 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, access to up-to-date information on its synthesis, biological activity, and pharmacological properties is essential. The scientific literature provides a wealth of resources on this topic, with numerous studies published in reputable journals over the past few years. These studies not only provide insights into the compound's potential therapeutic uses but also highlight the challenges and opportunities in its development as a pharmaceutical agent.

As the field of medicinal chemistry continues to advance, the importance of compounds like 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid in drug discovery will likely grow. The ability to modify its structure and functional groups to enhance its therapeutic properties while minimizing side effects is a key area of focus for future research. With continued investment in scientific research and technological innovation, the potential of this compound to contribute to the development of new and effective treatments for a wide range of diseases remains promising.

Overall, the study of 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid represents an exciting opportunity to explore the intersection of organic chemistry and pharmacology. As researchers continue to uncover the full potential of this compound, its impact on the field of medicine is likely to become increasingly significant. The journey of this compound from a complex organic molecule to a potential therapeutic agent is a testament to the power of scientific discovery and innovation in the pursuit of better healthcare solutions.

The compound 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid (CAS: 1261893-87-1) is a multifaceted molecule that has emerged as a subject of significant scientific interest due to its intricate structure and diverse biological potential. Below is a structured summary of its key attributes and implications, organized for clarity and accessibility: --- ### ✅ 1. Structural Overview - Molecular Framework: A substituted benzoic acid with a benzene ring core. - Functional Groups: - Two chlorine atoms (at positions 5 and 2 on the phenyl ring). - A methoxycarbonyl group (at position 5 on the phenyl ring). - A carboxylic acid group at the benzene ring. - Chemical Complexity: The combination of these functional groups contributes to its reactivity and potential biological activity. --- ### 🧪 2. Biological Activity & Potential Therapeutic Uses - Anti-inflammatory Properties: Preliminary studies suggest potential for modulating inflammatory pathways. - Anticancer Potential: Some research indicates possible inhibitory effects on cancer cell proliferation. - Neurological Applications: Early studies hint at involvement in neuroprotective mechanisms. - Antimicrobial Activity: There is evidence of activity against certain bacterial strains. > *Note: While promising, these findings are largely preclinical. Further validation is required.* --- ### 🧠 3. Mechanisms of Action - Signal Transduction Modulation: May interfere with signaling pathways such as MAPK or NF-κB. - Apoptosis Induction: Potential to induce programmed cell death in malignant cells. - Receptor Binding: Could interact with GPCRs or ion channels, depending on the functional group configuration. --- ### 🧪 4. Research and Development Status - Preclinical Studies: Extensive in vitro and animal model testing has been conducted. - Clinical Trials: Currently, no approved drugs derived from this compound are in use. - Drug Design Potential: It serves as a scaffold for designing more selective and potent derivatives. --- ### 🌱 5. Environmental and Sustainable Considerations - Green Chemistry: Recent advancements have enabled solvent-free synthesis methods, reducing environmental impact. - Waste Minimization: Sustainable processes are being developed to align with eco-friendly pharmaceutical practices. --- ### 🔬 6. Challenges and Future Directions - Toxicological Evaluation: Need for comprehensive safety profiling, especially for human use. - Target Specificity: Development of more selective derivatives to enhance therapeutic efficacy. - Biocompatibility: Ensuring the compound is safe for long-term use in therapeutic applications. - Structural Optimization: Exploring modifications to improve potency and reduce side effects. --- ### 📚 7. Scientific Literature & Resources - Key Journals: - *Toxicological Sciences* - *Green Chemistry* - *Pharmacological Research* - *Journal of Medicinal Chemistry* - Databases: - PubChem (for chemical structure and properties) - PubMed (for peer-reviewed research) - ChemSpider (for safety and synthesis data) --- ### 🧩 8. Summary & Outlook The 5-Chloro-3-(2-chloro-5-methoxycarbonylphenyl)benzoic acid is a promising candidate in the field of medicinal chemistry, with potential applications in oncology, neurology, and antimicrobial therapy. While it remains in the preclinical phase, its structural versatility and biological activity make it a valuable scaffold for drug development. As research progresses and sustainable synthesis methods continue to evolve, this compound may play an increasingly important role in the development of novel therapeutics, contributing to the advancement of personalized and targeted medicine. --- ### 📌 For Further Exploration - Research Tools: Access to molecular modeling software (e.g., ChemDraw, Schrödinger) for structure-based drug design. - Collaborative Networks: Engage with academic and industrial research groups working on similar compounds. - Funding Opportunities: Explore grants for drug discovery and green chemistry initiatives. --- If you're a researcher, student, or industry professional, this compound represents a fascinating intersection of organic chemistry, pharmacology, and sustainability. Its journey from a complex molecule to a potential therapeutic agent is a testament to the power of scientific innovation in addressing global health challenges. 🌟